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Compound of Interest

Compound Name: 4'-Ethoxyacetophenone

Cat. No.: B044001 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
4'-Ethoxyacetophenone is a highly efficient Type I photoinitiator for free-radical

polymerization, particularly suitable for applications requiring UV curing.[1] Upon exposure to

ultraviolet radiation, it undergoes a Norrish Type I cleavage to generate two radical species,

initiating the polymerization of various monomers, most notably acrylates and methacrylates.

Its utility spans a wide range of applications, including the formulation of UV-curable coatings,

inks, adhesives, and the synthesis of hydrogels for biomedical applications. These application

notes provide an overview of its properties, applications, and detailed protocols for its use in

photopolymerization.

Physicochemical Properties
A summary of the key physicochemical properties of 4'-ethoxyacetophenone is presented in

the table below.
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Property Value

CAS Number 1676-63-7

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance White to off-white solid

Melting Point 36-39 °C

Boiling Point 268-269 °C

Solubility
Soluble in common organic solvents (e.g.,

alcohols, ketones, esters)

Mechanism of Photoinitiation
4'-Ethoxyacetophenone is classified as a Type I photoinitiator, meaning it undergoes

unimolecular bond cleavage upon absorption of UV light to produce free radicals.[1] The

process, known as a Norrish Type I reaction, involves the homolytic cleavage of the carbon-

carbon bond adjacent to the carbonyl group.
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Photoinitiation

Propagation

Termination

4'-Ethoxyacetophenone

Excited State

UV Light (hν)

Benzoyl Radical + Ethyl Radical

Norrish Type I
Cleavage

Acrylate/Methacrylate
Monomer

Initiation

Growing Polymer Chain
(Radical)

Addition Propagation

Crosslinked Polymer

Combination or
Disproportionation
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UV Curing Workflow

Prepare Acrylate
Formulation

Apply Coating to
Substrate

Expose to UV
Radiation

Characterize Cured
Film (RT-FTIR, Photo-DSC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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